4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C11H10ClN5/c1-17-9-7(12)3-2-4-8(9)15-11(17)6-5-14-16-10(6)13/h2-5H,1H3,(H3,13,14,16)
• InChI Key: LGJCOHQVFACZLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2Cl)N=C1C3=C(NN=C3)N
• Molecular Formula: C11H10ClN5
• Molecular Weight: 247.68 g/mol

Description

4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a number of biochemical and physiological effects, which make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine is not yet fully understood. However, it is thought to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. For example, it has been found to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (programmed cell death) in these cells. It has also been found to have neuroprotective effects, which make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine in lab experiments is that it has been found to be relatively easy to synthesize. Additionally, it has been found to be relatively stable and to have a long shelf life. However, one limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments that can effectively test its potential applications.

Future Directions

There are a number of future directions that could be pursued in the study of 4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine. For example, further studies could be conducted to better understand its mechanism of action and to identify its molecular targets. Additionally, studies could be conducted to investigate its potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, studies could be conducted to investigate the potential use of this compound in combination with other drugs or therapies to enhance its efficacy.

Synthesis Methods

The synthesis of 4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine can be achieved through a number of different methods. One common method involves the reaction of 7-chloro-1-methylbenzimidazole with hydrazine hydrate in the presence of a suitable catalyst. The resulting product is then further reacted with a suitable amine to produce the final compound.

Scientific Research Applications

4-(7-chloro-1-methylbenzimidazol-2-yl)-1H-pyrazol-5-amine has been studied for its potential applications in a number of different areas of scientific research. One area of interest is in the field of cancer research, where this compound has been found to have potential as an anti-cancer agent. It has also been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.